N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-phenyloxalamide

• IUPAC Name: N-[2-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-2-yl]ethyl]-N'-phenyloxamide
• InChI: InChI=1S/C22H26FN3O4S/c1-16-15-17(23)10-11-20(16)31(29,30)26-14-6-5-9-19(26)12-13-24-21(27)22(28)25-18-7-3-2-4-8-18/h2-4,7-8,10-11,15,19H,5-6,9,12-14H2,1H3,(H,24,27)(H,25,28)
• InChI Key: ULVUZYLOZNOJQG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCCCC2CCNC(=O)C(=O)NC3=CC=CC=C3
• Molecular Formula: C22H26FN3O4S
• Molecular Weight: 447.5 g/mol

Description

N1-(2-(1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)-N2-phenyloxalamide is a useful research compound. Its molecular formula is C22H26FN3O4S and its molecular weight is 447.53. The purity is usually 95%.
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Scientific Research Applications

Arylsulfonamide Derivatives as α1-Adrenergic Receptor Antagonists

Arylsulfonamide derivatives of (aryloxy)ethyl pyrrolidines and piperidines have been synthesized to develop new α1-adrenoceptor antagonists with a uroselective profile. These compounds showed high-to-moderate affinity for the α1-adrenoceptor and displayed a functional preference to α1A-subtype, indicating their potential in treating conditions like hypertension without significantly decreasing blood pressure (A. Rak et al., 2016).

N-Alkylated Arylsulfonamides as Multifunctional Agents

N-Alkylated arylsulfonamide derivatives of (aryloxy)ethyl piperidines have been identified as selective 5-HT7 receptor antagonists or multifunctional agents, offering a polypharmacological approach to treating complex diseases. Compounds demonstrated potent and selective antagonistic activities against 5-HT7 receptors and showed distinct antidepressant-like and pro-cognitive properties in in vivo models, suggesting their utility in treating CNS disorders (V. Canale et al., 2016).

Novel Insecticides

Flubendiamide, a compound with a unique chemical structure including a sulfonylalkyl group, has shown extremely strong insecticidal activity, especially against lepidopterous pests. Its novel mode of action and safety for non-target organisms highlight the potential for managing pest resistance and integrated pest management programs (Masanori Tohnishi et al., 2005).

Anticancer Agents

Propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have been synthesized and evaluated as anticancer agents. Some compounds demonstrated strong anticancer activities relative to doxorubicin, indicating their potential as therapeutic agents for cancer treatment (A. Rehman et al., 2018).

Motilin Receptor Agonists

N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine (GSK962040) is a novel small molecule motilin receptor agonist with potent activity at the human motilin receptor. Its pharmacokinetic profiles and agonist activity in gastrointestinal transit models suggest its development potential for gastrointestinal disorders (S. Westaway et al., 2009).